Cas no 1158628-43-3 (5-ethyl-5H-Pyrido[4,3-b]indol-8-amine)
1158628-43-3 structure
Product Name:5-ethyl-5H-Pyrido[4,3-b]indol-8-amine
CAS No:1158628-43-3
MF:C13H13N3
MW:211.262422323227
CID:1100020
PubChem ID:91665982
Update Time:2025-04-20
5-ethyl-5H-Pyrido[4,3-b]indol-8-amine Chemical and Physical Properties
Names and Identifiers
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- 5-ethyl-5H-Pyrido[4,3-b]indol-8-amine
- 1158628-43-3
- DB-368699
-
- Inchi: 1S/C13H13N3/c1-2-16-12-4-3-9(14)7-10(12)11-8-15-6-5-13(11)16/h3-8H,2,14H2,1H3
- InChI Key: WZNFWYUMECRIAC-UHFFFAOYSA-N
- SMILES: N1(CC)C2C=CN=CC=2C2C=C(C=CC1=2)N
Computed Properties
- Exact Mass: 211.110947427g/mol
- Monoisotopic Mass: 211.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 256
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 43.8Ų
5-ethyl-5H-Pyrido[4,3-b]indol-8-amine Related Literature
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
1158628-43-3 (5-ethyl-5H-Pyrido[4,3-b]indol-8-amine) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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